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Compound of Interest

Compound Name: Aripiprazole cavoxil

CAS No.: 1259305-26-4

Cat. No.: B605576 Get Quote

Executive Summary
Aripiprazole Cavoxil is an N-acyloxymethyl prodrug of the atypical antipsychotic aripiprazole.

[1][2] Distinct from its longer-chain analog Aripiprazole Lauroxil (C12, Aristada), Cavoxil utilizes

a hexanoate (C6) ester tail. This structural difference confers unique physicochemical

properties, specifically altering the dissolution rate and hydrolysis kinetics to allow for "initiation"

dosing or shorter-duration depot profiles compared to the multi-month release of lauroxil.

This guide details the NanoCrystal® dispersion formulation (the industry standard for this

compound class), intramuscular (IM) dosing protocols, and the critical bioanalytical handling

required to prevent ex vivo hydrolysis.

Part 1: Mechanism & Chemical Grounding[2]
The Prodrug Cascade
Understanding the metabolic pathway is prerequisite to study design. Aripiprazole Cavoxil is
pharmacologically inactive. Upon intramuscular injection, it dissolves slowly from the depot site

and is cleaved by tissue and plasma esterases.

Key Distinction:

Cavoxil (C6): Faster dissolution/hydrolysis
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Rapid onset (Initiation formulations).

Lauroxil (C12): Slower dissolution/hydrolysis

Sustained maintenance (1–2 month duration).

Pathway Visualization
The following diagram illustrates the bioconversion pathway required for bioanalytical

monitoring.
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Figure 1: Bioconversion pathway of Aripiprazole Cavoxil.[2] Note that the N-hydroxymethyl

intermediate is often unstable and converts rapidly to the parent drug.[2]

Part 2: Formulation Protocols
For animal studies (Rat/Dog), two formulations are typically required: a Soluble IV formulation

(for absolute bioavailability) and a Suspension IM formulation (the therapeutic depot).

Formulation A: Intravenous (IV) Solution (PK Reference)
Purpose: To determine clearance (CL) and volume of distribution (Vss) without absorption rate

limitations. Challenge: Aripiprazole Cavoxil is practically insoluble in water.

Protocol:

Stock Preparation: Dissolve Aripiprazole Cavoxil powder in DMSO at 20 mg/mL.

Excipient Addition: Sequentially add PEG 300 (or PEG 400) and Tween 80.
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Dilution: Slowly add warm sterile saline (0.9% NaCl) with constant vortexing.

Final Composition Table:

Component Concentration (v/v) Function

DMSO 10% Primary Solubilizer

PEG 300 40% Co-solvent

Tween 80 5% Surfactant/Stabilizer

Saline (0.9%) 45% Aqueous Phase

| Final pH | 6.5 - 7.5 | Physiological Balance |[2]

Note: Administer slowly (bolus < 1 min) via tail vein (rat) or cephalic vein (dog) to prevent

precipitation upon blood contact.[2]

Formulation B: Long-Acting NanoCrystal Suspension
(IM Depot)
Purpose: To mimic the clinical "Aristada" or "LinkeRx" release profile. Method: Wet Media

Milling.

Equipment:

Planetary Micro Mill (e.g., Fritsch Pulverisette) or Wet Media Mill (Netzsch).

Zirconium Oxide beads (0.5 mm).

Step-by-Step Protocol:

Vehicle Preparation: Prepare an aqueous solution containing 1% (w/v) Polysorbate 20

(stabilizer) and 1% (w/v) Pluronic F108 (wetting agent) in 10 mM Phosphate Buffer (pH 7.0).

Pre-Slurry: Disperse Aripiprazole Cavoxil powder into the vehicle at a target concentration

of 200 mg/mL. Stir for 30 mins to wet the powder.
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Milling:

Load slurry into milling chamber with Zirconium Oxide beads (ratio 2:1 beads:suspension).

Mill at 600 RPM for 60–120 minutes.

Target Particle Size (Dv50):200 nm – 600 nm. (Monitor via Dynamic Light Scattering).

Harvesting: Separate suspension from beads via filtration.

Sterilization: Gamma irradiation is preferred for depots; however, for acute animal studies,

aseptic preparation is often sufficient. Do not filter sterilize (0.22 µm) as particles will clog the

filter.

Part 3: Animal Study Design & Dosing[2]
Species Selection

Sprague-Dawley Rats: Standard for PK screening.[2]

Beagle Dogs: Preferred for bridging to human PK due to similar muscle physiology and

injection volume tolerance.

Dosing Regimen
Parameter Rat (IM) Dog (IM)

Dose 20 – 60 mg/kg 10 – 20 mg/kg

Injection Site Biceps Femoris (Hind limb) Gluteal or Lateral Thigh

Needle Size 23G - 25G 21G - 23G

Injection Vol Max 0.2 mL/site Max 1.0 mL/site

Sampling Schedule (Long-Tail PK)
Because Cavoxil is a depot, sampling must extend to capture the "tail" of the release.

Timepoints: Pre-dose, 1h, 6h, 24h (Day 1), Day 3, Day 7, Day 14, Day 21, Day 28.
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Critical: If comparing Cavoxil vs. Lauroxil, extend Cavoxil study to 28 days and Lauroxil to

56+ days.

Part 4: Bioanalytical Integrity (Crucial)
The Failure Mode: The most common error in prodrug studies is ex vivo hydrolysis. Plasma

esterases will continue to convert Cavoxil to Aripiprazole after blood collection, artificially

inflating "Active" drug levels and underestimating the Prodrug.

Blood Collection Protocol[2]
Tube Preparation: Use K2EDTA tubes pre-chilled on ice.

Inhibitor Addition: IMMEDIATELY upon collection, add an esterase inhibitor.

Recommendation:Sodium Fluoride (NaF) or Dichlorvos (if NaF is insufficient, though NaF

is standard for aripiprazole esters).

Target Concentration: 5–10 mM NaF in whole blood.

Processing: Centrifuge at 4°C (3000g, 10 min) within 15 minutes of collection.

Storage: Store plasma at -80°C. Never store at -20°C, as esterases can retain residual

activity.[2]

Analytical Workflow (LC-MS/MS)
You must monitor three analytes:

Aripiprazole Cavoxil (Prodrug)[1][3][4][5]

N-hydroxymethyl aripiprazole (Intermediate - often difficult to capture, sometimes skipped if

conversion is too fast).[2]

Aripiprazole (Active).[1][3][4][6][7][8][9][10][11][12]
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Figure 2: Bioanalytical sample processing workflow to ensure stability.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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